molecular formula C9H6ClN5 B8379822 7-chloro-5-(1H-pyrazol-4-yl)imidazo[1,2-c]pyrimidine

7-chloro-5-(1H-pyrazol-4-yl)imidazo[1,2-c]pyrimidine

Cat. No.: B8379822
M. Wt: 219.63 g/mol
InChI Key: OEKKPRFJPHMWRK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-chloro-5-(1H-pyrazol-4-yl)imidazo[1,2-c]pyrimidine is a useful research compound. Its molecular formula is C9H6ClN5 and its molecular weight is 219.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H6ClN5

Molecular Weight

219.63 g/mol

IUPAC Name

7-chloro-5-(1H-pyrazol-4-yl)imidazo[1,2-c]pyrimidine

InChI

InChI=1S/C9H6ClN5/c10-7-3-8-11-1-2-15(8)9(14-7)6-4-12-13-5-6/h1-5H,(H,12,13)

InChI Key

OEKKPRFJPHMWRK-UHFFFAOYSA-N

Canonical SMILES

C1=CN2C(=N1)C=C(N=C2C3=CNN=C3)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 7-chloro-5-(1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazol-4-yl)imidazo[1,2-c]pyrimidine (Preparation G; 0.250 g, 0.715 mmol) in 3.5 mL of DCM was added 2,2,2,-trifluoroacetic acid (2.2 mL, 28.6 mmol) and allowed to stir at ambient temperature for 1 hour before the reaction mixture was diluted with 5 mL of toluene and then concentrated under reduced pressure. The resulting residue was dissolved in 2 mL of 7M ammonia in methanol and stirred at ambient temperature for 30 minutes. The reaction mixture was concentrated under reduced pressure and the resulting residue was purified by silica gel chromatography eluting with a gradient of 2-5% methanol in DCM with 1% ammonium hydroxide to afford 7-chloro-5-(1H-pyrazol-4-yl)imidazo[1,2-c]pyrimidine (0.107 g, 0.468 mmol, 65.5% yield). MS (apci) m/z=220.1 (M+H).
Name
7-chloro-5-(1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazol-4-yl)imidazo[1,2-c]pyrimidine
Quantity
0.25 g
Type
reactant
Reaction Step One
Quantity
2.2 mL
Type
reactant
Reaction Step One
Name
Quantity
3.5 mL
Type
solvent
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step Two

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